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Compound of Interest

Compound Name:
2,5-Pyrrolidinedione, 1-(4-

ethylphenyl)-

CAS No.: 72601-54-8

Cat. No.: B5512044

Get Quote

Executive Summary
N-(4-Ethylphenyl)succinimide (NEPS) is a cyclic imide belonging to the class of N-aryl

succinimides.[1] Structurally, it consists of a succinimide (pyrrolidine-2,5-dione) ring substituted

at the nitrogen atom with a 4-ethylphenyl group. While C-substituted succinimides (e.g.,

ethosuximide, methsuximide) are well-established anticonvulsant drugs, N-aryl succinimides

like NEPS primarily serve as versatile synthetic intermediates and pharmacophores in the

development of antimicrobial, antifungal, and nephrotoxicological agents.

This guide provides an in-depth analysis of the physicochemical properties, synthetic

pathways, spectroscopic characteristics, and biological relevance of NEPS. It is designed to

support researchers in optimizing synthesis and exploring the functional utility of this

compound.[1]

Physicochemical Profile
Molecular Identity[1][2]
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IUPAC Name: 1-(4-Ethylphenyl)pyrrolidine-2,5-dione[1]

Molecular Formula: C₁₂H₁₃NO₂[1][2]

Molecular Weight: 203.24 g/mol [1][3][4]

SMILES:CCc1ccc(cc1)N2C(=O)CCC2=O

CAS Number: While the N-(4-methylphenyl) analog is CAS 2314-79-6, the specific CAS for

the 4-ethyl derivative is less commonly cited in standard catalogs but is structurally definitive.

[1] (Note: Distinct from N-(4-ethylphenyl)maleimide, CAS 76620-00-3).

Physical Properties (Experimental & Predicted)
The properties of NEPS are closely analogous to its homolog, N-(4-methylphenyl)succinimide.

[1]

Property Value / Description Source/Inference

Appearance
White to off-white crystalline

solid

Experimental observation for

N-aryl succinimides [1]

Melting Point 135–155 °C (Predicted)

Inferred from N-(4-

methylphenyl)succinimide (MP

154–155 °C) [2]

Solubility

Soluble in CHCl₃, DMSO, Ethyl

Acetate, Ethanol; Insoluble in

Water

Standard organic solubility

profile

LogP ~2.3–2.5

Calculated based on

hydrophobicity of ethyl +

phenyl + imide

H-Bond Donors 0 Tertiary amide nitrogen

H-Bond Acceptors 2 Two carbonyl oxygens

Synthetic Pathways & Optimization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/41390294_N-4-Methylphenylsuccinimide
https://www.researchgate.net/publication/41390294_N-4-Methylphenylsuccinimide
https://webbook.nist.gov/cgi/cbook.cgi?ID=77-41-8
https://www.researchgate.net/publication/41390294_N-4-Methylphenylsuccinimide
https://pubchem.ncbi.nlm.nih.gov/compound/Methsuximide
https://www.chemodex.com/products/methsuximide/
https://www.researchgate.net/publication/41390294_N-4-Methylphenylsuccinimide
https://www.researchgate.net/publication/41390294_N-4-Methylphenylsuccinimide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5512044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of NEPS typically proceeds via the condensation of succinic anhydride with 4-

ethylaniline. Two primary methods are employed: a two-step isolation of the amic acid

intermediate, or a one-pot cyclization.

Method A: Two-Step Synthesis (Classical)[1]
Nucleophilic Acyl Substitution: Reaction of succinic anhydride with 4-ethylaniline in a solvent

(e.g., toluene, acetone) yields N-(4-ethylphenyl)succinamic acid.[1]

Cyclodehydration: The amic acid is cyclized to the imide using a dehydrating agent (e.g.,

acetic anhydride/sodium acetate, acetyl chloride) or thermal dehydration.[1]

Method B: One-Pot Green Synthesis (Recommended)
A zinc-catalyzed or acid-catalyzed one-pot reaction in acetic acid is often preferred for higher

yields and operational simplicity.

Mechanism:

Nucleophilic attack of the aniline nitrogen on the anhydride carbonyl.[1]

Ring opening to form the amic acid.[1]

Acid-catalyzed intramolecular nucleophilic substitution (dehydration) to close the imide ring.

[1]
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Figure 1: Synthetic pathway for N-(4-ethylphenyl)succinimide via succinamic acid intermediate.

[1]
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Spectroscopic Characterization
Accurate identification relies on distinct spectroscopic signatures.[1]

Proton NMR (¹H-NMR)
Solvent: CDCl₃, 300/400 MHz.

δ 1.22 ppm (3H, t, J=7.6 Hz): Methyl protons of the ethyl group (-CH₂CH₃).[1]

δ 2.67 ppm (2H, q, J=7.6 Hz): Methylene protons of the ethyl group (-CH₂CH₃).[1][5]

δ 2.85–2.90 ppm (4H, s): Succinimide ring protons (-CH₂CH₂-).[1] This singlet is

characteristic of the symmetric succinimide ring.[1]

δ 7.20–7.40 ppm (4H, m): Aromatic protons.[1] Typically appears as an AA'BB' system (two

doublets) due to 1,4-substitution.[1]

Infrared Spectroscopy (FT-IR)
1700–1780 cm⁻¹: Strong carbonyl (C=O) stretching.[1] Cyclic imides typically show two

bands due to symmetric and asymmetric stretching (e.g., ~1710 cm⁻¹ and ~1770 cm⁻¹).[1]

1180–1200 cm⁻¹: C-N stretching vibration.[1]

2900–3000 cm⁻¹: C-H stretching (aliphatic and aromatic).[1]

Reactivity & Functionalization[1]
NEPS is not chemically inert; its imide functionality allows for specific transformations.[1]

Ring Opening (Hydrolysis)
Under basic conditions (NaOH/H₂O) or enzymatic catalysis, the imide ring hydrolyzes to form

N-(4-ethylphenyl)succinamic acid.[1] Prolonged hydrolysis yields succinic acid and 4-

ethylaniline.

Reduction
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Reduction with LiAlH₄ or borane can yield the corresponding pyrrolidine (1-(4-

ethylphenyl)pyrrolidine) or hydroxylated derivatives, altering the pharmacological profile from

imide to amine.[1]

Electrophilic Aromatic Substitution
The phenyl ring is activated by the ethyl group (weak activator) but deactivated by the

succinimide nitrogen (electron-withdrawing via resonance/induction).[1] Substitution (e.g.,

nitration, halogenation) typically occurs ortho to the ethyl group due to steric hindrance at the

imide position.[1]

N-(4-Ethylphenyl)succinimide

Hydrolysis (NaOH) Reduction (LiAlH4) Electrophilic Subst.
(Br2/FeBr3)

N-(4-Ethylphenyl)succinamic Acid

Ring Opening

1-(4-Ethylphenyl)pyrrolidine

C=O -> CH2

Bromo-substituted Derivative

Ring Functionalization

Click to download full resolution via product page

Figure 2: Reactivity map illustrating key chemical transformations of NEPS.[1]

Biological Relevance & Applications[1][8][9]
Pharmacological Potential
While C-substituted succinimides (e.g., Ethosuximide) are anticonvulsants, N-substituted

succinimides like NEPS exhibit different bioactivities:

Antifungal/Antibacterial: N-aryl succinimides have demonstrated efficacy against fungal

strains (e.g., Aspergillus niger) and bacteria [1].[1]
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Nephrotoxicity: Some N-phenylsuccinimide derivatives are known to possess nephrotoxic

potential, which is a critical consideration in drug design [3].[1]

Anticancer: Recent studies suggest certain N-substituted succinimides can activate stress

signaling pathways and induce apoptosis in cancer cell lines [4].[1]

Industrial & Synthetic Utility[1]
Polymer Additives: Used as thermal stabilizers or modifiers.[1]

Intermediate: Precursor for the synthesis of complex pyrrolidine alkaloids and non-natural

amino acids.[1]

Experimental Protocols
Protocol 7.1: One-Pot Synthesis of N-(4-
Ethylphenyl)succinimide
Objective: Efficient synthesis using zinc catalyst.

Materials:

Succinic anhydride (10 mmol)[1]

4-Ethylaniline (10 mmol)[1]

Zinc dust (catalytic amount)[1]

Acetic acid (glacial, 15 mL)

Procedure:

Dissolution: In a 50 mL round-bottom flask, dissolve 4-ethylaniline (1.21 g, 10 mmol) in

glacial acetic acid (10 mL).

Addition: Add succinic anhydride (1.00 g, 10 mmol) in one portion with stirring.

Catalysis: Add zinc dust (100 mg).
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Reflux: Heat the mixture to reflux (approx. 120°C) for 3–5 hours. Monitor reaction progress

by TLC (Ethyl Acetate:Hexane 3:7).

Work-up:

Cool the mixture to room temperature.

Pour into crushed ice (50 g) with vigorous stirring.

The solid product will precipitate.[1]

Purification:

Filter the solid and wash with cold water (3 x 20 mL) to remove acetic acid.[1]

Wash with saturated NaHCO₃ solution to remove unreacted succinic acid/anhydride.[1]

Recrystallize from Ethanol or Ethanol/Water mixture.[1]

Yield: Expected yield 75–85%.

Validation:

Check Melting Point (Target: ~135–155°C).

Confirm structure via ¹H-NMR (Look for ethyl triplet/quartet and succinimide singlet).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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